Cas no 16900-08-6 (Dodecane, 1-(butylthio)-)
Dodecane, 1-(butylthio)- structure
Product Name:Dodecane, 1-(butylthio)-
CAS No:16900-08-6
MF:C16H34S
MW:258.506164073944
CID:2781585
PubChem ID:5101404
Update Time:2025-04-21
Dodecane, 1-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80408323
- AKOS024338928
- Dodecylbutylsulfid
- Dodecane, 1-(butylthio)-
- 16900-08-6
- DTXCID90359175
- BUTYL DODECYL SULFIDE
- SCHEMBL200096
-
- Inchi： 1S/C16H34S/c1-3-5-7-8-9-10-11-12-13-14-16-17-15-6-4-2/h3-16H2,1-2H3
- InChI Key： BGSBXDJLUNXANY-UHFFFAOYSA-N
- SMILES： S(CCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 258.23812226Da
- Monoisotopic Mass: 258.23812226Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 14
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 25.3Ų
Dodecane, 1-(butylthio)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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